2,4-dichloro-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
Overview
Description
2,4-dichloro-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields. This compound is commonly referred to as 'DEETQ' and is known for its unique properties and characteristics.
Scientific Research Applications
Antimicrobial Activity
Imidazole-containing compounds have garnered attention due to their broad range of chemical and biological properties. In particular, derivatives of 1,3-diazole (imidazole) exhibit significant antimicrobial potential . Researchers have synthesized and evaluated novel imidazole derivatives for their antibacterial, antifungal, and antiviral activities. For instance, N3-(substituted phenyl)-N5-(substituted phenyl)-4-(4,5-dichloro-1H-imidazol-2-yl)-2-methyl-1,4-dihydropyridine-3,5-dicarboxamide demonstrated good antimycobacterial activity .
Analgesic and Anti-Inflammatory Properties
Thiazole-containing compounds, which share some similarities with imidazoles, have also been explored for their biological effects. These newly synthesized compounds were tested for in vitro analgesic and anti-inflammatory activities using acetic acid-induced writhing . While this specific compound may not be directly mentioned, it highlights the potential of related heterocyclic structures.
Plant Hormone Modulation
Indole derivatives, including those with imidazole moieties, play essential roles in plant biology. For instance, indole-3-acetic acid (IAA), a plant hormone produced from tryptophan degradation, regulates growth and development. Although not directly related to our compound, understanding indole derivatives sheds light on the broader context of heterocyclic compounds in plant physiology .
Chemical Entities of Biological Interest (ChEBI)
The compound’s structure likely places it within the class of benzimidazoles, which are well-represented in the Chemical Entities of Biological Interest (ChEBI) database. ChEBI provides information on small chemical compounds, including their biological relevance .
Mechanism of Action
Benzamide derivatives are known to have various biological activities, including antibacterial, antifungal, and anti-inflammatory effects . They can interact with various biological targets, such as enzymes or receptors, and modulate their activity .
Tetrahydroquinoline is a type of heterocyclic compound that is also found in many biologically active molecules. It’s known to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial effects .
properties
IUPAC Name |
2,4-dichloro-N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16Cl2N2O2/c1-2-22-16-7-5-13(9-11(16)3-8-17(22)23)21-18(24)14-6-4-12(19)10-15(14)20/h4-7,9-10H,2-3,8H2,1H3,(H,21,24) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GQLLUKMFJNKOOI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)C3=C(C=C(C=C3)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16Cl2N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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